Ethyl 2-({[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)acetate

• IUPAC Name: ethyl 2-[[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]acetate
• InChI: InChI=1S/C15H14Cl2N2O4/c1-3-22-11(20)7-18-15(21)12-8(2)23-19-14(12)13-9(16)5-4-6-10(13)17/h4-6H,3,7H2,1-2H3,(H,18,21)
• InChI Key: IRNLJZHMQCRIIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)C
• Molecular Formula: C15H14Cl2N2O4
• Molecular Weight: 357.2 g/mol

Description

This compound, also known as Ethyl (3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carbonyl)glycinate, is a chemical compound with the molecular formula C15H14Cl2N2O4. It has a molecular weight of 357.189.

Synthesis Analysis

While specific synthesis methods for this compound were not found, it’s worth noting that compounds with similar structures can be synthesized using various methods. For instance, the Suzuki–Miyaura coupling is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. This method uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign. Another method involves the use of Acetoacetic Ester Synthesis, which is a useful method for synthesizing ketones and other molecules.

Molecular Structure Analysis

The molecular structure of this compound is based on the isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The isoxazole ring is substituted with a 2,6-dichlorophenyl group and a methyl group.

Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3 and a boiling point of 478.1±45.0 °C at 760 mmHg. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Virtual Reality and Computer Graphics

• . Further exploration might reveal its role in graphics algorithms.

Future Directions

While specific future directions for this compound were not found in the search results, it’s worth noting that compounds with similar structures have a wide range of potential applications in various fields, including pharmaceuticals and agrochemicals.